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Compound of Interest

Compound Name: Balinatunfib

Cat. No.: B15581769 Get Quote

Essential Safety and Handling Guide for
Balinatunfib
For Research Use Only. Not for human or veterinary use.

This document provides critical safety and logistical information for the handling and disposal of

Balinatunfib, an orally active inhibitor of TNFR1 signaling.[1] Researchers, scientists, and drug

development professionals must adhere to these guidelines to ensure personal safety and the

proper management of this research compound. As a potent, biologically active small molecule,

Balinatunfib should be handled with a high degree of caution.

Physicochemical Data
A summary of the key physicochemical properties of Balinatunfib is provided below.
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Property Value

Molecular Formula C27H24F2N6O2[2]

Molecular Weight 502.52[3]

Appearance Solid, white to off-white[1]

CAS Number 2248726-53-4[1]

Solubility Soluble in DMSO (116.67 mg/mL)[4]

Storage (Solid) -20°C (3 years), 4°C (2 years)[4]

Storage (In Solvent) -80°C (6 months), -20°C (1 month)[4]

Personal Protective Equipment (PPE)
Given that a specific Safety Data Sheet (SDS) for Balinatunfib is not readily available, the

following PPE recommendations are based on best practices for handling potent, small-

molecule kinase inhibitors.[5][6] A multi-layered approach to PPE is mandatory.
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Laboratory Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

Respirator: NIOSH-approved N95 or higher-

rated respirator. Gloves: Two pairs of nitrile

gloves (double-gloving). Eye Protection:

Chemical splash goggles. Lab Coat: Dedicated,

disposable, or non-absorbent lab coat.

Ventilation: Certified chemical fume hood or

powder containment hood.[5]

Solution Preparation and Handling

Gloves: Two pairs of nitrile gloves. Eye

Protection: Chemical splash goggles or face

shield. Lab Coat: Standard laboratory coat.

Ventilation: Chemical fume hood.[5]

In Vitro Assays (e.g., Cell Culture)

Gloves: Nitrile gloves. Eye Protection: Safety

glasses with side shields. Lab Coat: Standard

laboratory coat. Containment: Class II biological

safety cabinet.[5]

Waste Disposal

Gloves: Heavy-duty nitrile or butyl rubber

gloves. Eye Protection: Chemical splash

goggles. Lab Coat: Standard laboratory coat.

Operational Plan: Step-by-Step Guidance
A systematic approach is essential for minimizing exposure and ensuring the integrity of

Balinatunfib.

Receiving and Storage
Upon receipt, immediately inspect the container for any signs of damage or leakage.

Verify the recommended storage conditions on the product vial or datasheet.

Store Balinatunfib in a clearly labeled, designated, and secure location, away from

incompatible materials. For long-term storage, -20°C is recommended for the solid form.[4]

[7]
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Handling and Experimental Use
Designated Area: All work with Balinatunfib, especially with the solid form and concentrated

solutions, must be conducted in a designated and clearly marked area, such as a certified

chemical fume hood.[5]

Weighing: Carefully weigh the solid compound within a fume hood to prevent the generation

of dust.

Solution Preparation: Slowly add the solvent (e.g., DMSO) to the vial containing the solid

Balinatunfib.[6] If necessary, use an ultrasonic bath to aid dissolution.[4]

Avoid Contamination: Use dedicated laboratory equipment (spatulas, glassware, etc.). If not

feasible, thoroughly decontaminate all equipment after use.

Hygiene: Always wash hands thoroughly with soap and water after handling the compound,

even when gloves have been worn.[5]

Disposal Plan
All materials contaminated with Balinatunfib must be treated as hazardous chemical waste

and disposed of in accordance with local, state, and federal regulations.[6]

Solid Waste: This includes empty vials, contaminated gloves, pipette tips, and other

disposable materials that have come into contact with Balinatunfib. Place these items in a

designated, sealed, and clearly labeled hazardous waste container.[6]

Liquid Waste: Collect all unused solutions containing Balinatunfib in a designated, sealed,

and clearly labeled hazardous liquid waste container. Do not dispose of it down the drain.[6]

Contaminated Sharps: Dispose of any contaminated sharps in a puncture-resistant sharps

container that is labeled for hazardous chemical waste.

Experimental Workflow
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Caption: Workflow for the safe handling and disposal of Balinatunfib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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